Cas no 691894-14-1 ((2r)-2-(3-bromophenyl)oxirane)

• Product Name: (2r)-2-(3-bromophenyl)oxirane
• CAS No: 691894-14-1
• MF: C₈H₇BrO
• MW: 199.044581651688
• CID: 1733758
• PubChem ID: 22882161
• Update Time: 2025-06-15

(2r)-2-(3-bromophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2r)-2-(3-bromophenyl)oxirane
• 1,2-PROPANEDIOL, 3-BROMO-, (R)
• R-3-bromo-N-(4-nitro-3-trifluoromethylphenyl)-2-hydroxy-2-methylpropionamide
• (R)-3-bromo-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide
• (2R)(-)-3-bromo-1,2-propanediol
• (R)-3-bromo-1,2-propanediol
• (R)-3-BROMO-1,2-DIHYDROXYPROPANE
• (2R)-3-bromo-1,2-propanediol
• (R)-3'-bromostyrene oxide
• (R)-(+)-(3-bromophenyl)oxirane
• N-[4-nitro-3-(trifluoromethyl)phenyl]-(2R)-3-bromo-2-hydroxy-2-methylpropanamide
• (R)-3-bromopropane-1,2-diol
• (R)-3-bromostyrene oxide
• Z1575341746
• (2R)-2-(3-bromophenyl)-oxirane
• EN300-380206
• J-500918
• 691894-14-1
• SCHEMBL7784351
• AKOS021450261
• (R)-2-(3-Bromophenyl)oxirane

• Inchi： 1S/C8H7BrO/c9-7-3-1-2-6(4-7)8-5-10-8/h1-4,8H,5H2/t8-/m0/s1
• InChI Key： YUPLJNGZNHMXGM-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1CO1

Computed Properties

• Exact Mass: 197.96803g/mol
• Monoisotopic Mass: 197.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on (2r)-2-(3-bromophenyl)oxirane

Recent Advances in the Study of (2R)-2-(3-Bromophenyl)oxirane (CAS: 691894-14-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(3-bromophenyl)oxirane (CAS: 691894-14-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and synthesis. This chiral epoxide, characterized by a bromophenyl substituent, serves as a versatile intermediate in the development of biologically active molecules. Recent studies have explored its role in asymmetric synthesis, enzyme inhibition, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of (2R)-2-(3-bromophenyl)oxirane as a key building block in the synthesis of protease inhibitors targeting viral infections. The research demonstrated that the bromophenyl moiety enhances binding affinity to viral proteases, while the epoxide ring facilitates covalent interactions with catalytic residues. This dual mechanism of action positions the compound as a promising candidate for antiviral drug development.

In the field of oncology, a recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters explored the antitumor properties of derivatives synthesized from (2R)-2-(3-bromophenyl)oxirane. The study identified several analogs with potent activity against breast cancer cell lines, with IC50 values in the low micromolar range. Structure-activity relationship (SAR) analysis revealed that the stereochemistry at the epoxide carbon significantly influences biological activity, underscoring the importance of the (R)-configuration for optimal efficacy.

From a synthetic chemistry perspective, advances in catalytic asymmetric epoxidation have improved access to enantiomerically pure (2R)-2-(3-bromophenyl)oxirane. A 2024 paper in ACS Catalysis described a novel chiral salen-manganese catalyst system that achieves >99% enantiomeric excess for this transformation. This methodological breakthrough addresses previous challenges in large-scale production and could facilitate broader exploration of the compound's pharmaceutical applications.

The safety profile and pharmacokinetic properties of (2R)-2-(3-bromophenyl)oxirane derivatives are currently under investigation. Preliminary toxicology studies suggest that while the parent compound exhibits moderate reactivity, properly designed prodrugs can mitigate potential toxicity concerns. Ongoing research aims to optimize the balance between biological activity and safety parameters for clinical translation.

Looking forward, the unique structural features of (2R)-2-(3-bromophenyl)oxirane continue to inspire innovative research directions. Its combination of a reactive epoxide group and aromatic bromine atom provides multiple handles for chemical modification, making it a valuable scaffold in medicinal chemistry. Future studies are expected to explore its potential in targeted protein degradation, covalent inhibitor design, and as a tool compound for chemical biology investigations.